Cas no 1416471-26-5 (trans-[4-(1-Hydroxyethyl)cyclohexyl]carbamic acid tert-butyl ester)

• Product Name: trans-[4-(1-Hydroxyethyl)cyclohexyl]carbamic acid tert-butyl ester
• CAS No: 1416471-26-5
• MF: C₁₃H₂₅NO₃
• MW: 243.342504262924
• CID: 4699036
• Update Time: 2023-08-15

trans-[4-(1-Hydroxyethyl)cyclohexyl]carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• trans-[4-(1-Hydroxyethyl)cyclohexyl]carbamic acid tert-butyl ester
• ZUIHDHXPSGPWSW-JQTAXMAWSA-N
• ZUIHDHXPSGPWSW-FGWVZKOKSA-N
• Trans-N-tert-butoxycarbonyl-4-aminocyclohexyl ethanol
• (RS)-1,1-dimethylethyl [cis-4-(1-hydroxyethyl)cyclohexyl]carbamate
• (trans)-[4-(1-Hydroxy-ethyl)-cyclohexyl]-carbamic acid tert-butyl ester

• Inchi： 1S/C13H25NO3/c1-9(15)10-5-7-11(8-6-10)14-12(16)17-13(2,3)4/h9-11,15H,5-8H2,1-4H3,(H,14,16)
• InChI Key： ZUIHDHXPSGPWSW-UHFFFAOYSA-N
• SMILES： OC(C)C1CCC(CC1)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 252
• Topological Polar Surface Area: 58.6